Methyl 4-amino-3-chloro-5-fluorobenzoate

• IUPAC Name: methyl 4-amino-3-chloro-5-fluorobenzoate
• InChI: InChI=1S/C8H7ClFNO2/c1-13-8(12)4-2-5(9)7(11)6(10)3-4/h2-3H,11H2,1H3
• InChI Key: LUXZMCXFCPKYLM-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C(=C1)Cl)N)F
• Molecular Formula: C8H7ClFNO2
• DSSTOX Substance ID: DTXSID90856997
• Molecular Weight: 203.60 g/mol
• CAS RN: 1427420-66-3

Description

Methyl 4-amino-3-chloro-5-fluorobenzoate, also known as Methyl 4-amino-3-chloro-5-fluorobenzoate, is a chemical compound that is widely used in scientific research. It belongs to the class of benzoic acid derivatives and has a molecular formula of C8H7ClFNO2. This compound is known for its various biochemical and physiological effects and has been used in several studies to understand its mechanism of action.

Scientific Research Applications

1. Diuretic and Antidiuretic Effects

Methyl 4-amino-3-chloro-5-fluorobenzoate, as a derivative of 1,2,4-triazole, shows promise in the study of bioactivity, particularly in exploring diuretic and antidiuretic effects. This is evidenced in research that synthesized new compounds of 4-amino-5-methyl-4H-1,2,4-tiazole-3-thion derivatives, demonstrating varying levels of diuretic activity. The addition of specific substituents, such as 3,4-methoxybenzyl, 3,5-methoxybenzyl, and 2-chloro-6-fluorobenzyl, to the structure of these derivatives can influence the diuretic effect (Kravchenko, 2018).

2. Synthesis and Optimization Methods

Research has focused on the synthesis and optimization of Methyl 4-amino-3-chloro-5-fluorobenzoate. One study presented an optimal synthesis route using 3-fluorobenzoic acid as a raw material. The process involved a series of reactions including nitrification, esterification, and hydronation, achieving a high yield and confirming the structure of the product through various analytical methods (Yin Jian-zhong, 2010).

3. Herbicidal Activity

Another area of application for Methyl 4-amino-3-chloro-5-fluorobenzoate derivatives is in agriculture, specifically as herbicides. A study on 3-Chloro-4-fluorobenzoylthiourea, synthesized from 3-chloro-4-fluorobenzoic acid, revealed good herbicidal activity, underscoring the potential agricultural applications of these compounds (Liu Chang-chun, 2006).

4. Fluorescence Imaging

The compound has also been explored in the field of bio-imaging, specifically in fluorescent sensing. A study on a fluorogenic chemosensor related to Methyl 4-amino-3-chloro-5-fluorobenzoate demonstrated high selectivity and sensitivity towards Al3+ ions, indicating its potential in bio-imaging applications, particularly for detecting specific metal ions in biological samples (Xingpei Ye et al., 2014).

5. Antitumor Properties

Research on derivatives of Methyl 4-amino-3-chloro-5-fluorobenzoate has shown potential in cancer treatment. For instance, a study on novel 2-(4-aminophenyl)benzothiazoles, closely related to Methyl 4-amino-3-chloro-5-fluorobenzoate, highlighted their selective and potent antitumor properties, both in vitro and in vivo. These compounds are metabolized by cytochrome P450 1A1, leading to active metabolites with promising antitumor effects (Bradshaw et al., 2002).